Cas no 107465-26-9 (7-bromotriazolo[1,5-a]pyridine)

• Product Name: 7-bromotriazolo[1,5-a]pyridine
• CAS No: 107465-26-9
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 1189566
• PubChem ID: 13642075
• Update Time: 2025-08-05

7-bromotriazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromotriazolo[1,5-a]pyridine
• 7-BROMO-[1,2,3]TRIAZOLO[1,5-A]PYRIDINE
• EN300-4326528
• SCHEMBL15882040
• DTXSID60545700
• AT11048
• 107465-26-9
• 7-bromo[1,2,3]triazolo[1,5-a]pyridine

• Inchi： 1S/C6H4BrN3/c7-6-3-1-2-5-4-8-9-10(5)6/h1-4H
• InChI Key： MAEKJMJZBRKGRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CN=NN21

Computed Properties

• Exact Mass: 196.95892
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19

Additional information on 7-bromotriazolo[1,5-a]pyridine

7-Bromotriazolo[1,5-a]pyridine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

7-Bromotriazolo[1,5-a]pyridine (CAS No. 107465-26-9) is a versatile compound that has gained significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds and is characterized by its brominated triazolopyridine core, which imparts a range of chemical and biological activities.

The structure of 7-bromotriazolo[1,5-a]pyridine consists of a triazolopyridine ring with a bromine atom attached at the 7-position. This specific substitution pattern provides the molecule with unique electronic and steric properties, making it an attractive candidate for various synthetic transformations and biological studies. The bromine atom can serve as a useful handle for further functionalization, enabling the synthesis of a wide array of derivatives with diverse functionalities.

In recent years, 7-bromotriazolo[1,5-a]pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. For instance, researchers have explored the use of this compound in the development of inhibitors for various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs). These inhibitors have shown promise in treating a range of diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable example of the application of 7-bromotriazolo[1,5-a]pyridine is in the development of selective kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer. By targeting specific kinases with high selectivity, researchers aim to develop more effective and safer therapeutic agents. Studies have demonstrated that derivatives of 7-bromotriazolo[1,5-a]pyridine can effectively inhibit key kinases involved in cancer progression, making them valuable leads for further drug development.

Beyond its role in drug discovery, 7-bromotriazolo[1,5-a]pyridine has also been investigated for its potential as a fluorescent probe. The triazolopyridine core exhibits intrinsic fluorescence properties, which can be modulated by substituents such as the bromine atom. This makes it an attractive candidate for developing probes that can be used to monitor biological processes in real-time. For example, researchers have synthesized derivatives of 7-bromotriazolo[1,5-a]pyridine that can selectively bind to specific biomolecules or cellular compartments, providing valuable insights into cellular dynamics and function.

In addition to its biological applications, 7-bromotriazolo[1,5-a]pyridine has also found use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaics. Researchers have explored the use of 7-bromotriazolo[1,5-a]pyridine-based materials in the development of organic light-emitting diodes (OLEDs) and solar cells. These materials exhibit high photoluminescence quantum yields and good charge transport properties, making them promising candidates for next-generation electronic devices.

The synthesis of 7-bromotriazolo[1,5-a]pyridine is well-documented in the literature and can be achieved through various synthetic routes. One common approach involves the reaction of 2-amino-3-bromo-6-methylpyridine with azides under copper-catalyzed conditions to form the desired triazolopyridine derivative. This method is highly efficient and scalable, making it suitable for both academic research and industrial applications.

In conclusion, 7-bromotriazolo[1,5-a]pyridine (CAS No. 107465-26-9) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an invaluable tool for developing new drugs, fluorescent probes, and advanced materials. As research in these areas continues to advance, the potential uses of 7-bromotriazolo[1,5-a]pyridine are likely to expand further, contributing to significant advancements in science and technology.